N-(4-methyl-5-nitropyridin-2-yl)acetamide
Cat. No. B1590633
M. Wt: 195.18 g/mol
InChI Key: RXLYNDDWAMZCDD-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Procedure details
Quantity
Extracted from reaction SMILES
Type
reactant
Reaction Step One
Identifiers
|
REACTION_SMILES
|
[CH3:12][C:13](=[O:14])[O:15][C:16](=[O:17])[CH3:18].[CH3:1][c:2]1[cH:3][c:4]([NH2:11])[n:5][cH:6][c:7]1[N+:8](=[O:9])[O-:10]>>[CH3:1][c:2]1[cH:3][c:4]([NH:11][C:13]([CH3:12])=[O:14])[n:5][cH:6][c:7]1[N+:8](=[O:9])[O-:10]
|
Inputs
Step One
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
CC(=O)OC(C)=O
|
|
Name
|
|
|
Quantity
|
Extracted from reaction SMILES
|
|
Type
|
reactant
|
|
Smiles
|
Cc1cc(N)ncc1[N+](=O)[O-]
|
Outcomes
Product
|
Name
|
|
|
Type
|
product
|
|
Smiles
|
CC(=O)Nc1cc(C)c([N+](=O)[O-])cn1
|
Source
|
Source
|
Open Reaction Database (ORD) |
|
Description
|
The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
